Cas no 2287287-29-8 (Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine)

Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine is a structurally unique amine derivative featuring a rigid bicyclo[1.1.1]pentane core with a para-methylphenyl substituent. This compound is of interest in medicinal chemistry and materials science due to its constrained geometry, which can enhance binding selectivity and improve physicochemical properties. The methylamine moiety provides a functional handle for further derivatization, making it a versatile intermediate. Its compact, three-dimensional scaffold may contribute to increased metabolic stability and reduced steric hindrance in applications such as drug discovery. The compound’s synthetic accessibility and potential for modular modifications further underscore its utility in research and development.

Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine structure

2287287-29-8 structure

Product Name:Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine

CAS No:2287287-29-8

MF:C₁₄H₁₉N

MW:201.30736374855

CID:6270264

PubChem ID:137944205

Update Time:2025-05-28

Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

- methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
- 2287287-29-8
- N-Methyl-1-[3-(4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
- EN300-6760507
- Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
- Inchi： 1S/C14H19N/c1-11-3-5-12(6-4-11)14-7-13(8-14,9-14)10-15-2/h3-6,15H,7-10H2,1-2H3
- InChI Key： ZSSJHGRGLMWZMG-UHFFFAOYSA-N
- SMILES： N(C)CC12CC(C3C=CC(C)=CC=3)(C1)C2

Computed Properties

Exact Mass: 201.151749610g/mol
Monoisotopic Mass: 201.151749610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 12Å²

Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6760507-0.05g	methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine	2287287-29-8	0.05g	$2079.0	2023-05-29
Enamine	EN300-6760507-0.1g	methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine	2287287-29-8	0.1g	$2178.0	2023-05-29
Enamine	EN300-6760507-0.25g	methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine	2287287-29-8	0.25g	$2277.0	2023-05-29
Enamine	EN300-6760507-0.5g	methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine	2287287-29-8	0.5g	$2376.0	2023-05-29
Enamine	EN300-6760507-1.0g	methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine	2287287-29-8	1g	$2475.0	2023-05-29
Enamine	EN300-6760507-2.5g	methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine	2287287-29-8	2.5g	$4851.0	2023-05-29
Enamine	EN300-6760507-5.0g	methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine	2287287-29-8	5g	$7178.0	2023-05-29
Enamine	EN300-6760507-10.0g	methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine	2287287-29-8	10g	$10643.0	2023-05-29

Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine Related Literature

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Additional information on Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine

Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine (CAS No. 2287287-29-8): A Comprehensive Overview

The compound Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine (CAS No. 2287287-29-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This bicyclo[1.1.1]pentane derivative features a 4-methylphenyl substituent, which enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a bioisostere, a concept widely discussed in drug design to improve pharmacokinetic properties.

In the context of current trends, the demand for novel bicyclic compounds like Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. Its rigid three-dimensional structure offers advantages over traditional linear molecules, addressing challenges such as metabolic stability and target selectivity. These attributes align with the growing focus on fragment-based drug design, a hot topic in medicinal chemistry forums and publications.

From a synthetic perspective, the preparation of CAS No. 2287287-29-8 involves innovative strategies like transition metal catalysis and photochemical reactions, which are frequently searched terms in academic databases. The compound’s amine functional group further allows for diverse derivatization, enabling applications in peptide mimetics and small-molecule probes. Such versatility makes it a subject of interest in chemical biology studies, where precise molecular tools are essential for understanding biological pathways.

Environmental and regulatory considerations also play a role in the compound’s relevance. Unlike many traditional amines, Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability. This aligns with the industry’s shift toward sustainable synthesis, a priority for pharmaceutical manufacturers aiming to meet EPA guidelines and REACH compliance.

In summary, CAS No. 2287287-29-8 represents a cutting-edge example of how bicyclo[1.1.1]pentane scaffolds are revolutionizing modern chemistry. Its combination of structural novelty, synthetic accessibility, and broad applicability ensures its continued prominence in both academic and industrial research. As the scientific community explores new frontiers in drug development and material innovation, this compound is poised to remain a key player in the field.